Cas no 41143-12-8 (4-hexynoic acid)

• Product Name: 4-hexynoic acid
• CAS No: 41143-12-8
• Molecular Formula: C₆H₈O₂
• Molecular Weight: 112.12700
• CID: 926631
• PubChem ID: 4424116

4-hexynoic acid Properties

Names and Identifiers

• 4-hexynoic acid
• hex-4-ynoic acid
• A6835
• Hex-4-insaeure
• p-hexynoic acid
• SCHEMBL577217
• DTXSID90403142
• AKOS006380869
• G64976
• EN300-2956168
• CHEBI:187067
• CS-0244849
• LMFA01030499
• 41143-12-8
• Z1205493674
• DTXCID90353996

• InChIKey： VTZDPQGGOUEESD-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8O2/c1-2-3-4-5-6(7)8/h4-5H2,1H3,(H,7,8)
• SMILES： CC#CCCC(=O)O

Computed Properties

• Exact Mass: 112.05200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 112.052429494g/mol
• Heavy Atom Count: 8
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 0.87450
• PSA: 37.30000
• Refractive Index: 1.3925 (estimate)
• Boiling Point: 250.67°C (rough estimate)
• Melting Point: 27°C (estimate)
• Density: 1.0900 (rough estimate)

4-hexynoic acid Security Information

4-hexynoic acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids